Cas no 1586-50-1 (Quinoline,4-[2-(3-pyridinyl)ethenyl]-)

• Product Name: Quinoline,4-[2-(3-pyridinyl)ethenyl]-
• CAS No: 1586-50-1
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 154094
• PubChem ID: 5900251
• Update Time: 2025-04-19

Quinoline,4-[2-(3-pyridinyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-[2-(3-pyridinyl)ethenyl]-
• 4-(2-pyridin-3-ylethenyl)quinoline
• 1-(Propin-(2)-yloxy-methoxy)-butin-(2)-ol-(4)
• 1-< 2> Chinolyl-2-< 3> pyridyl-ethylen
• 1-< 4> Chinolyl-2-< 3> pyridy
• 1-< Propin-(2)-yloxy-methoxy> -butin-(2)-ol-(4)
• 1-< Pyridyl-(3)> -2-< chinolyl-(2)> -ethylen
• 1-< Pyridyl-(3)> -2-< chinolyl-(4)> -ethylen
• 1-Hydroxy-4-< propin-(2)-yloxymethoxy> -butin-(2)
• 2-(2-pyridin-3-yl-vinyl)-quinoline
• 4-(2-pyridin-3-yl-vinyl)-quinoline
• NCGC00184079-01
• CHEMBL1865567
• NCGC00184079-03
• 4-(2-(PYRIDIN-3-YL)VINYL)QUINOLINE
• 4-(2-(3-Pyridinyl)vinyl)quinoline
• 4-[(E)-2-(3-pyridyl)vinyl]quinoline
• NSC-86743
• 1586-50-1
• NSC 86743
• NSC86743
• NCGC00184079-02

• Inchi： 1S/C16H12N2/c1-2-6-16-15(5-1)14(9-11-18-16)8-7-13-4-3-10-17-12-13/h1-12H/b8-7+
• InChI Key： YWFGPIWOFHMULO-BQYQJAHWSA-N
• SMILES： N1C=CC(/C=C/C2C=NC=CC=2)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 232.10016
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 3.80020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives